![molecular formula C24H30N2O4 B046471 Tetraethyl squarate CAS No. 121496-65-9](/img/structure/B46471.png)
Tetraethyl squarate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetraethyl squarate (TES) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TES is a squaric acid derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of Tetraethyl squarate is not well understood. However, it is believed that this compound acts as a Michael acceptor and reacts with various nucleophiles such as amines, thiols, and alcohols. This reaction leads to the formation of a covalent bond between this compound and the nucleophile.
Biochemical and Physiological Effects:
This compound has shown potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells. However, the exact mechanism of this compound-induced apoptosis is not well understood.
Advantages and Limitations for Lab Experiments
Tetraethyl squarate has several advantages as a reagent in organic synthesis. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively cheap compared to other reagents used in organic synthesis. However, this compound has some limitations as well. It is a toxic compound that can cause harm if not handled properly. This compound also has a low boiling point, which makes it difficult to handle in some reactions.
Future Directions
There are several future directions for Tetraethyl squarate research. One of the most promising directions is the development of this compound-based anti-cancer drugs. This compound can also be used as a building block in the synthesis of various organic molecules with potential applications in medicine and materials science. Further research is needed to understand the mechanism of action of this compound and its potential applications in various scientific fields.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.
Synthesis Methods
Tetraethyl squarate can be synthesized using several methods. One of the most common methods is the reaction between ethyl acetoacetate and ethyl chloroformate. This reaction produces this compound along with ethyl carbamate as a byproduct. Another method involves the reaction between ethyl acetoacetate and carbon tetrachloride in the presence of aluminum chloride as a catalyst. This method produces this compound and aluminum chloride as a byproduct.
Scientific Research Applications
Tetraethyl squarate has shown potential in various scientific research applications. One of the most promising applications of this compound is in the field of organic synthesis. This compound can be used as a reagent in various organic reactions such as Michael addition, aldol condensation, and cycloaddition reactions. This compound has also been used as a building block in the synthesis of various organic molecules.
properties
CAS RN |
121496-65-9 |
---|---|
Molecular Formula |
C24H30N2O4 |
Molecular Weight |
410.5 g/mol |
IUPAC Name |
2-[4-(diethylamino)-2-hydroxyphenyl]-4-[4-(diethylamino)-3-hydroxyphenyl]cyclobutane-1,3-dione |
InChI |
InChI=1S/C24H30N2O4/c1-5-25(6-2)16-10-11-17(19(27)14-16)22-23(29)21(24(22)30)15-9-12-18(20(28)13-15)26(7-3)8-4/h9-14,21-22,27-28H,5-8H2,1-4H3 |
InChI Key |
WQOCBXDIJFBKAH-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=CC(=C(C=C1)C2C(=O)C(C2=O)C3=CC(=C(C=C3)N(CC)CC)O)O |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C2C(=O)C(C2=O)C3=CC(=C(C=C3)N(CC)CC)O)O |
Other CAS RN |
121496-65-9 |
synonyms |
1,3-bis(4-diethylamino-2-hydroxyphenyl)-2,4-dihydroxycyclobutenediylium tetraethyl squarate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.